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Compound Name: restin

Cat. No.: B1175032

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed information on commercially available antibodies for the
detection of the protein Restin (also known as Resistin or FIZZ3). It includes a summary of
antibody specifications, detailed experimental protocols for key applications, and diagrams of
the Restin signaling pathway and experimental workflows.

Introduction to Restin

Restin is a cysteine-rich secreted protein that plays a significant role in inflammatory processes
and is implicated in insulin resistance, obesity, and cardiovascular disease.[1][2] In humans, it
Is primarily expressed and secreted by immune cells such as macrophages.[3] Understanding
the expression, localization, and function of Restin is crucial for research into various metabolic
and inflammatory disorders.

Commercially Available Antibodies for Restin
Detection

A variety of monoclonal and polyclonal antibodies targeting Restin are commercially available.
These antibodies have been validated for use in several key immunoassays, including Western
Blot (WB), Immunohistochemistry (IHC), and Immunofluorescence (IF). The following tables
summarize the specifications of selected anti-Restin antibodies from prominent suppliers.
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BENGHE

ble 1: € f Sel | Anti-Resti ibodi

Validated = Recomme
Catalog Manufact Host . o o
. Clonality Reactivity Applicati nded
Number urer Species o
ons Dilutions
ab119501 Abcam Rabbit Polyclonal Mouse WB 1 pg/mL[2]
WB: 1:100-
Santa Cruz WB, 1:1000,
_ Monoclonal
sc-376336 Biotechnol Mouse (C-10) Human IHC(P), IF, IHC(P)/IF:
ogy IP, ELISA 1:50-
1:500([4][5]
WB: 1:500-
1:1000,
Novus ) WB, IHC,
NB200-203 ] ] Rabbit Polyclonal Human IHC/IF:
Biologicals IF, IP, Flow
1:10-
1:500(6]
R&D Monoclonal Not
MAB1069 Rat Mouse WB, ELISA >
Systems (175322) specified

Restin Signaling Pathway

Resistin is known to exert its pro-inflammatory effects primarily through the Toll-like receptor 4
(TLR4).[3][7] Binding of Restin to TLR4 initiates a downstream signaling cascade involving the
activation of nuclear factor-kappa B (NF-kB) and mitogen-activated protein kinases (MAPKS),
leading to the transcription of various pro-inflammatory cytokines.[1]
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Figure 1: Simplified Restin signaling pathway via TLRA4.

Experimental Protocols

The following are detailed protocols for the detection of Restin using the aforementioned
applications. These are generalized protocols and may require optimization for specific

antibodies and sample types.

Western Blot (WB)

Western blotting is used to detect Restin protein in a sample homogenate.
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1. Sample Preparation
(Lysis and Protein Quantification)

I l

1. Deparaffinization and Rehydration

2. Antigen Retrieval
2. SDS-PAGE (Heat-induced or Enzymatic)
(Protein Separation by Size) l

i 3. Blocking

(Serum from secondary antibody host)

3. Protein Transfer

(to PVDF or Nitrocellulose Membrane) i
i 4. Primary Antibody Incubation
(Anti-Restin Antibody)
4. Blocking
(5% non-fat milk or BSA in TBST) l
i 5. Washing
5. Primary Antibody Incubation
(Anti-Restin Antibody, overnight at 4°C)
6. Secondary Antibody Incubation
(Biotinylated or Fluorophore-conjugated)
6. Washing
(3x with TBST)

i 7. Washing

7. Secondary Antibody Incubation l

(HRP-conjugated, 1 hour at RT)
8. Detection
i (DAB or Fluorescence)
8. Washing l

(3x with TBST) 9. Counterstaining
i (e.g., Hematoxylin)

;

9. Detection
(Chemiluminescence) 10. Dehydration and Mounting
10. Analysis 11. Imaging
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1. Cell Culture on Coverslips

:

2. Fixation
(e.g., 4% Paraformaldehyde)

'

3. Permeabilization
(e.g., 0.1% Triton X-100)

l

4. Blocking
(e.g., 5% BSA)

:

5. Primary Antibody Incubation
(Anti-Restin Antibody)

'

6. Washing

:

7. Secondary Antibody Incubation
(Fluorophore-conjugated)

:

8. Washing

:

9. Counterstaining
(e.g., DAPI)

'

10. Mounting

:

11. Imaging
(Fluorescence Microscopy)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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